3-(dimethylphosphoryl)pyridin-2-amine
Overview
Description
3-(dimethylphosphoryl)pyridin-2-amine is an organic compound with the molecular formula C7H11N2OP. It has a molecular weight of 170.15 . The IUPAC name for this compound is (2-aminopyridin-3-yl)dimethylphosphine oxide .
Molecular Structure Analysis
The molecular structure of 3-(dimethylphosphoryl)pyridin-2-amine consists of a pyridine ring with a dimethylphosphoryl group attached at the 3-position and an amine group at the 2-position . The compound’s structure can be represented by the SMILES notation: O=P©©C1=CC=CN=C1N .properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-(dimethylphosphoryl)pyridin-2-amine can be achieved through a two-step process involving the reaction of 2-chloropyridine with dimethylphosphite followed by reduction of the resulting intermediate.", "Starting Materials": [ "2-chloropyridine", "dimethylphosphite", "sodium hydride", "methanol", "hydrogen gas", "palladium on carbon" ], "Reaction": [ "Step 1: React 2-chloropyridine with dimethylphosphite in the presence of sodium hydride and methanol to yield 2-(dimethylphosphoryl)pyridine.", "Step 2: Reduce 2-(dimethylphosphoryl)pyridine with hydrogen gas in the presence of palladium on carbon to yield 3-(dimethylphosphoryl)pyridin-2-amine." ] } | |
CAS RN |
2229830-69-5 |
Product Name |
3-(dimethylphosphoryl)pyridin-2-amine |
Molecular Formula |
C7H11N2OP |
Molecular Weight |
170.1 |
Purity |
95 |
Origin of Product |
United States |
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